Cas no 95926-99-1 (2-Methyl-propanoic-3,3,3-d3 Acid)

• Product Name: 2-Methyl-propanoic-3,3,3-d3 Acid
• CAS No: 95926-99-1
• MF: C₄H₈O₂
• MW: 91.1236066818237
• CID: 803563
• PubChem ID: 25240342
• Update Time: 2025-04-19

2-Methyl-propanoic-3,3,3-d3 Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic-3,3,3-d3acid, 2-methyl- (9CI)
• 2-METHYL-D3-PROPIONIC ACID
• 95926-99-1
• 2-Methyl-propanoic-3,3,3-d3 Acid
• Propanoic-3,3,3-d3acid,2-methyl-(9ci)
• D98061
• DTXSID50649443
• A935634
• 2-Methylpropanoic-3,3,3-d3 acid
• 3,3,3-trideuterio-2-methylpropanoic acid
• 2-Methyl(3,3,3-~2~H_3_)propanoic acid
• 2-Methyl-d3-propionicAcid:(95926-99-1)

• Inchi： 1S/C4H8O2/c1-3(2)4(5)6/h3H,1-2H3,(H,5,6)/i1D3
• InChI Key： KQNPFQTWMSNSAP-FIBGUPNXSA-N
• SMILES： OC(C(C)C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 91.071
• Monoisotopic Mass: 91.071
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 56.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 0.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 155.2±8.0 °C at 760 mmHg
• Flash Point: 55.6±0.0 °C
• Vapor Pressure: No data available

2-Methyl-propanoic-3,3,3-d3 Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids